3-(Methoxymethyl)-4-(2-methylpyrrolidin-1-YL)benzoic acid

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 3-(methoxymethyl)-4-(2-methylpyrrolidin-1-yl)benzoic acid
• InChI: InChI=1S/C14H19NO3/c1-10-4-3-7-15(10)13-6-5-11(14(16)17)8-12(13)9-18-2/h5-6,8,10H,3-4,7,9H2,1-2H3,(H,16,17)
• InChI Key: HEFKSQWSHYUREK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C2=C(C=C(C=C2)C(=O)O)COC

Description

3-(Methoxymethyl)-4-(2-methylpyrrolidin-1-YL)benzoic acid is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-[4-Bromo-2-(methoxymethyl)phenyl]-2-methylpyrrolidine (16.5 g, 58 mmol) in anhydrous THF (160 mL) was added n-butyl lithium in drops at −78° C. After 3 hours at −78° C., the reaction mixture was poured onto crushed dry-ice (100 g). Once the excess carbon dioxide was escaped, the reaction mixture was evaporated, and then acidified with 1.5 N HCl. The precipitate was filtered off and washed with pet ether to afford title compound as a solid. LC/MS, M+(ESI): 249.9. 1H NMR (DMSO-d6, 400 MHz) δ 12.4 (1H, brs), 7.84 (1H, s), 7.70 (1H, d), 6.85 (1H, d), 4.32-4.42 (2H, m), 3.59-3.87 (1H, m), 3.56 (1H, m), 3.29 (3H, s), 3.13 (1H, m), 2.14 (1H, m), 1.89 (1H, m), 1.74 (1H, m), 1.55 (1H, m), 0.99 (3H, d).